Cas no 514191-24-3 (1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 514191-24-3
• MF: C₂₂H₁₃FN₂O₄S
• MW: 420.413027524948
• CID: 5958718
• PubChem ID: 3823039
• Update Time: 2023-11-23

1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
• 1-(6-fluoro-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one
• 2H-Pyrrol-2-one, 1-(6-fluoro-2-benzothiazolyl)-4-(2-furanylcarbonyl)-1,5-dihydro-3-hydroxy-5-phenyl-
• 514191-24-3
• AKOS002184408
• Z95284912
• F1525-2183
• AKOS016057323
• 1-(6-fluorobenzo[d]thiazol-2-yl)-4-(furan-2-carbonyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one
• AKOS005626527

• Inchi： 1S/C22H13FN2O4S/c23-13-8-9-14-16(11-13)30-22(24-14)25-18(12-5-2-1-3-6-12)17(20(27)21(25)28)19(26)15-7-4-10-29-15/h1-11,18,27H
• InChI Key： LNKCPKIZFKOFDB-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=C(F)C=C3S2)C(C2=CC=CC=C2)C(C(C2=CC=CO2)=O)=C(O)C1=O

Computed Properties

• Exact Mass: 420.05800624g/mol
• Monoisotopic Mass: 420.05800624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 588.9±60.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines